2-(4-fluorophenyl)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C19H14FN5O2/c20-14-8-6-13(7-9-14)10-17(26)23-24-12-21-18-16(19(24)27)11-22-25(18)15-4-2-1-3-5-15/h1-9,11-12H,10H2,(H,23,26)
• InChI Key: QVXZMBJHGFIXHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C19H14FN5O2
• Molecular Weight: 363.3 g/mol

Description

This compound is a derivative of pyrazolo[3,4-d]pyrimidin. It is a complex organic compound with the linear formula C26H24FNO3.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-d][1,3]oxazin-4-one was prepared by hydrolysis of ethyl 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate to afford the corresponding carboxylic acid, which was reacted with acetic anhydride.

Molecular Structure Analysis

The molecular structure of this compound is based on the pyrazolo[3,4-d]pyrimidin scaffold. This scaffold is a common feature in many bioactive molecules and is often used in drug discovery.

Chemical Reactions Analysis

The pyrazolo[3,4-d]pyrimidin scaffold can undergo various chemical reactions. For example, it can react with hydroxylamine hydrochloride, urea, thiourea, thiosemicarbazide, phenylhydrazine, and aromatic amines to afford the corresponding pyrazolo[3,4-d]pyrimidin-4-ones.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 417.484. Other physical and chemical properties are not mentioned in the retrieved papers.

Mechanism of Action

Target of Action

The compound, also known as “F2823-0270”, primarily targets Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

F2823-0270 interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to the induction of apoptosis, particularly in cancer cells .

Biochemical Pathways

The primary biochemical pathway affected by F2823-0270 is the cell cycle regulation pathway . By inhibiting CDK2, the compound interferes with the transition from the G1 phase to the S phase of the cell cycle . This disruption can lead to cell cycle arrest and apoptosis, particularly in rapidly dividing cells such as cancer cells .

Pharmacokinetics

The compound’s effectiveness against various cell lines suggests it has sufficient bioavailability to exert its effects .

Result of Action

The primary result of F2823-0270’s action is the inhibition of cell proliferation, particularly in cancer cells . The compound has shown superior cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . It also induces significant alterations in cell cycle progression and apoptosis within these cells .

Future Directions

The future directions for this compound could involve further studies on its biological activity, given the reported activity of similar compounds. Additionally, modifications of the pyrazolo[3,4-d]pyrimidin scaffold could be explored to develop new compounds with potential therapeutic applications.

Biochemical Analysis

Biochemical Properties

The compound 2-(4-fluorophenyl)-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide has been identified as a potential inhibitor of CDK2, a protein kinase involved in cell cycle regulation . It interacts with the ATP-binding site of the enzyme, inhibiting its activity and leading to cell cycle arrest .

Cellular Effects

In cellular assays, this compound has shown significant cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . It influences cell function by altering cell cycle progression and inducing apoptosis within cells .

Molecular Mechanism

At the molecular level, 2-(4-fluorophenyl)-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide exerts its effects by binding to the ATP-binding site of CDK2, inhibiting its activity . This leads to a decrease in the phosphorylation of CDK2’s substrates, disrupting cell cycle progression and leading to cell death .